N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-[5-[(4-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)urea
• InChI: InChI=1S/C17H15FN4O2S2/c1-24-14-8-6-13(7-9-14)19-15(23)20-16-21-22-17(26-16)25-10-11-2-4-12(18)5-3-11/h2-9H,10H2,1H3,(H2,19,20,21,23)
• InChI Key: NCRNIMJYNKSLKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)F
• Molecular Formula: C17H15FN4O2S2
• Molecular Weight: 390.5 g/mol

Description

N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-N'-(4-methoxyphenyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of thiadiazole derivatives, which have been studied extensively for their diverse biological activities.

Scientific Research Applications

N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-N'-(4-methoxyphenyl)urea has been studied for its potential therapeutic applications in various fields. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, this compound has been studied for its neuroprotective effects and its potential to prevent cognitive decline. In addition, this compound has also been studied for its anti-inflammatory and antioxidant properties, which may have implications in the treatment of various inflammatory disorders.

Mechanism of Action

The mechanism of action of N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-N'-(4-methoxyphenyl)urea is not fully understood, but it is believed to involve the inhibition of various cellular pathways. In cancer cells, this compound has been shown to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. In addition, this compound has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response. These pathways are also implicated in neurodegenerative diseases, suggesting that this compound may have a broad range of therapeutic applications.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to induce apoptosis and inhibit angiogenesis, leading to a decrease in tumor growth. In addition, this compound has also been shown to have anti-inflammatory and antioxidant effects, which may have implications in the treatment of various inflammatory disorders. In neurodegenerative diseases, this compound has been shown to have neuroprotective effects and to prevent cognitive decline.

Advantages and Limitations for Lab Experiments

One advantage of using N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-N'-(4-methoxyphenyl)urea in lab experiments is its potential therapeutic applications in various fields. This compound has shown promising results in cancer research, neurodegenerative diseases, and inflammatory disorders. In addition, this compound has also been shown to have low toxicity in vitro and in vivo, suggesting that it may be a safe and effective therapeutic agent.
One limitation of using this compound in lab experiments is its complex synthesis method, which requires expertise in organic chemistry. In addition, the purity of the final product may be difficult to confirm without the use of analytical techniques such as NMR, IR, and HPLC. Another limitation is the lack of understanding of the compound's mechanism of action, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-N'-(4-methoxyphenyl)urea. One direction is to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Another direction is to study its pharmacokinetics and pharmacodynamics in vivo, which may provide information on its efficacy and safety as a therapeutic agent. In addition, this compound may also be studied in combination with other therapeutic agents to enhance its efficacy and reduce its toxicity. Overall, this compound has shown promising results in scientific research, and further studies may lead to its development as a safe and effective therapeutic agent.

Synthesis Methods

The synthesis of N-{5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazol-2-yl}-N'-(4-methoxyphenyl)urea involves a multi-step process that requires expertise in organic chemistry. The first step involves the reaction of 4-fluorobenzyl chloride with thiourea to form 5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazole-2-amine. The second step involves the reaction of 5-[(4-fluorobenzyl)thio]-1,3,4-thiadiazole-2-amine with 4-methoxyphenyl isocyanate to form this compound. The purity of the final product can be confirmed by various analytical techniques such as NMR, IR, and HPLC.